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Compound of Interest

Compound Name: Dihydroquinidine

Cat. No.: B8771983

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for
dihydroquinidine, a cinchona alkaloid used in research and pharmaceutical development. The
following sections detail its physical and chemical properties, toxicological data, and
recommended procedures for safe handling, storage, and disposal. This document is intended
to supplement, not replace, institutional safety protocols and Safety Data Sheets (SDSSs).

Core Safety and Handling Data

To facilitate quick reference and comparison, quantitative data regarding the physical,
chemical, and toxicological properties of dihydroquinidine are summarized in the tables
below.

Physical and Chemical Properties
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Property Value References
Molecular Formula C20H26N202 [1112][3]
Molar Mass 326.43 g/mol [11[2][3]
Melting Point 169-172 °C [1114]

White or almost white
Appearance , [5]
crystalline powder

Soluble in ethanol.[5] Solubility

- in DMSO is 60 mg/mL.[6]
Solubility , . [51[6]
Insoluble or slightly soluble in

water.[6]
Specific Rotation (a) +226° (c=2 in ethanol) [1114]
Flash Point 255.2 °C [1]
Density ~1.11 g/cm?3 (estimate) [1][6]

Toxicological Data

Limited quantitative toxicological data for dihydroquinidine is available in the public domain.
The information below is derived from available safety data sheets and toxicological databases.

Parameter Value Species Route References

369 mg/kg (for
LDso (Lethal ohg (

Dihydroquinidine  Rat Oral [7]
Dose, 50%) )
hydrochloride)
Acute Toxicity Harmful if
Human Oral [819]
(Oral) swallowed.
Acute Toxicity Harmful in N
] ] Not Specified Dermal [819]
(Dermal) contact with skin.
Acute Toxicity Harmful if - ]
) ] Not Specified Inhalation [8][9]
(Inhalation) inhaled.
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Note: No specific LCso (Lethal Concentration, 50%) data for inhalation or dermal LDso values
were found in the searched resources. Many safety data sheets state "No data available" for
these parameters.[7][8]

Occupational Exposure Limits

No established occupational exposure limits (e.g., PEL, TLV) specifically for dihydroquinidine
have been identified from NIOSH, OSHA, or ACGIH databases.[7] Therefore, it is crucial to
handle this compound with appropriate engineering controls and personal protective equipment
to minimize exposure.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available in
the referenced safety data sheets or databases. Toxicological data, such as LDso values, are
typically determined through standardized protocols (e.g., OECD guidelines) involving dose-
range finding studies followed by the main study with a specified number of animals per dose
group. The protocol would detail the animal model, housing conditions, administration of the
substance, observation parameters (e.g., clinical signs, body weight changes), and an end-
point for the study (typically 14 days for acute toxicity), followed by necropsy. For a
comprehensive understanding of the methodologies, referring to specific toxicological studies
on dihydroquinidine or structurally related cinchona alkaloids would be necessary.

Safe Handling and Storage

Adherence to proper handling and storage procedures is paramount to ensure the safety of
laboratory personnel.

Engineering Controls

o Work with dihydroquinidine should be conducted in a well-ventilated area.[3][8]

o Alaboratory fume hood or other form of local exhaust ventilation is recommended, especially
when handling the powder form, to avoid the formation and inhalation of dust and aerosols.

[31[7]

Personal Protective Equipment (PPE)
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o Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[7][8]

» Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber) that have been
inspected prior to use.[8][10]

o Skin and Body Protection: Wear a lab coat, and for larger quantities or where there is a risk
of significant exposure, consider impervious clothing.[8][11]

o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator should be used.[8]

Hygiene Measures
o Wash hands thoroughly after handling.[8][9]

e Do not eat, drink, or smoke in areas where dihydroquinidine is handled.[3]

 Remove contaminated clothing and wash it before reuse.[3][7]

Storage

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][8][11]
o Store away from incompatible materials and foodstuffs.[8]
e Protect from direct sunlight.[10][11]

 Recommended storage temperature for the powder is often -20°C for long-term stability.[3][6]
[11]

Emergency Procedures
First-Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[3][7][8]
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» Skin Contact: In case of skin contact, immediately take off contaminated clothing. Wash the
affected area with soap and plenty of water. Consult a doctor.[3][7][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult a doctor.[3][7][8]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a doctor or Poison Control Center immediately.[3][7]

[8]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see PPE section). Avoid breathing dust.[7][8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7][8]

o Methods for Cleaning Up: Sweep up the spilled material, avoiding dust generation, and place
it in a suitable, closed container for disposal.[7][8][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][7][8]

o Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and
nitrogen oxides.[7]

e Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]18]

Disposal Considerations

Dispose of dihydroquinidine and its contaminated packaging in accordance with all applicable
federal, state, and local regulations. This may involve offering the material to a licensed
hazardous waste disposal company.[7][8]
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Signaling Pathways and Experimental Workflows

The following diagram illustrates a generalized workflow for the safe handling of
dihydroquinidine in a laboratory setting.
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Safe handling workflow for dihydroquinidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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